Cas no 69824-23-3 (2-Isobutyl-1,3-dithiane)

• Product name: 2-Isobutyl-1,3-dithiane
• CAS No: 69824-23-3
• MF: C₈H₁₆S₂
• MW: 176.34264
• MDL: MFCD00040290
• CID: 90486
• PubChem ID: 7567618

2-Isobutyl-1,3-dithiane Chemical and Physical Properties

Names and Identifiers

• 2-Isobutyl-1,3-dithiane
• 2-(2-methylpropyl)-1,3-dithiane
• 2-(i-butyl)-1,3-dithiane
• 2-Isobutyl-1,3-dithian
• 2-sek.-Butyl-1,3-dithian
• c1-7(2)6-8-9-4-3-5-10-8
• C8H16S2
• h7-8H,3-6H2,1-2H3
• WGIHYSKTNRQNHP-UHFFFAOYSA
• WGIHYSKTNRQNHP-UHFFFAOYSA-
• InChI=1/C8H16S2/c1-7(2)6-8-9-4-3-5-10-8/h7-8H,3-6H2,1-2H3
• MFCD00040290
• SCHEMBL13707653
• 69824-23-3
• 1,3-Dithiane, 2-(2-methylpropyl)-
• CS-0206874
• DTXSID40428800
• AKOS028108825
• BS-22918

• MDL： MFCD00040290
• Inchi： InChI=1S/C8H16S2/c1-7(2)6-8-9-4-3-5-10-8/h7-8H,3-6H2,1-2H3
• InChI Key： WGIHYSKTNRQNHP-UHFFFAOYSA-N
• SMILES： CC(C)CC1SCCCS1

Computed Properties

• Exact Mass: 176.06900
• Monoisotopic Mass: 176.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.6Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Fluids.
• Density: 0.999
• Boiling Point: 250.8°C at 760 mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.5315
• PSA: 50.60000
• LogP: 3.22870
• Sensitiveness: Hygroscopic
• Solubility: Not determined.

2-Isobutyl-1,3-dithiane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

2-Isobutyl-1,3-dithiane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%